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Compound of Interest

Compound Name: Barthrin

Cat. No.: B1667754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental physicochemical

properties of Barthrin, a synthetic pyrethroid insecticide. The information presented herein is

intended to support research and development activities by providing accurate and clearly

structured data.

Core Molecular Data
Barthrin is chemically designated as (6-chloro-1,3-benzodioxol-5-yl)methyl 2,2-dimethyl-3-(2-

methyl-1-propen-1-yl)cyclopropanecarboxylate.[1][2] It belongs to the pyrethroid class of

insecticides, which are synthetic compounds modeled after the natural insecticidal compounds

found in chrysanthemum flowers.[3][4]

The essential molecular and physical data for Barthrin are summarized in the table below. This

information is critical for a variety of experimental and modeling applications, including dosage

calculations, analytical method development, and toxicological assessments.

Property Value

Molecular Formula C18H21ClO4[1]

Molecular Weight 336.81 g/mol

CAS Registry Number 70-43-9
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Experimental Protocols
Detailed experimental protocols for the characterization and analysis of Barthrin are beyond

the scope of this introductory guide. However, researchers can find relevant methodologies in

the scientific literature. For instance, Gersdorff W. A., et al. (1959) in the Journal of Agricultural

and Food Chemistry describe methods for assessing the insecticidal activity and toxicity of

Barthrin isomers.

Logical Relationship of Barthrin's Core Attributes
The following diagram illustrates the hierarchical relationship between the compound, its

molecular formula, and its corresponding molecular weight. This visualization provides a clear

and logical representation of these fundamental chemical identifiers.
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Core molecular properties of Barthrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1667754?utm_src=pdf-body
https://www.benchchem.com/product/b1667754?utm_src=pdf-body
https://www.benchchem.com/product/b1667754?utm_src=pdf-body
https://www.benchchem.com/product/b1667754?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667754?utm_src=pdf-body
https://www.benchchem.com/product/b1667754?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. CAS Common Chemistry [commonchemistry.cas.org]

2. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]

3. medchemexpress.com [medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [A Comprehensive Technical Overview of Barthrin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667754#barthrin-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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